Cas no 112970-21-5 (3H-Oxazolo[4,3-a]isoquinolin-3-one,1-(1,3-benzodioxol-5-yl)-5,6-dihydro-8,9-dimethoxy-)

• Product Name: 3H-Oxazolo[4,3-a]isoquinolin-3-one,1-(1,3-benzodioxol-5-yl)-5,6-dihydro-8,9-dimethoxy-
• CAS No: 112970-21-5
• MF: C₂₀H₁₇NO₆
• MW: 367.352085828781
• CID: 130004
• Update Time: 2024-01-25

3H-Oxazolo[4,3-a]isoquinolin-3-one,1-(1,3-benzodioxol-5-yl)-5,6-dihydro-8,9-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 3H-Oxazolo[4,3-a]isoquinolin-3-one,1-(1,3-benzodioxol-5-yl)-5,6-dihydro-8,9-dimethoxy-
• 3H-Oxazolo[4,3-a]isoquinolin-3-one, 1-(1,3-benzodioxol-5-yl)-5,6-dihydro-8,9-dimethoxy-
• 1-(benzo[d][1,3]dioxol-5-yl)-8,9-dimethoxy-5,6-dihydro-3H-oxazolo[4,3-a]isoquinolin-3-one

• Inchi： 1S/C20H17NO6/c1-23-15-7-11-5-6-21-18(13(11)9-16(15)24-2)19(27-20(21)22)12-3-4-14-17(8-12)26-10-25-14/h3-4,7-9H,5-6,10H2,1-2H3
• InChI Key： CJXCAUUCGWTYDS-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=C4OCOC4=C3)OC(=O)N1CCC1=C2C=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 367.10561
• Monoisotopic Mass: 367.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5A^2

Experimental Properties

• PSA: 66.46